Cas no 898788-47-1 (3-(4-chlorophenyl)-1-(3,4-difluorophenyl)propan-1-one)

• Product Name: 3-(4-chlorophenyl)-1-(3,4-difluorophenyl)propan-1-one
• CAS No: 898788-47-1
• MF: C₁₅H₁₁ClF₂O
• MW: 280.697050333023
• CID: 1946677
• PubChem ID: 24726107
• Update Time: 2025-10-30

3-(4-chlorophenyl)-1-(3,4-difluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-1-(3,4-difluorophenyl)propan-1-one
• 3-(4-CHLOROPHENYL)-3',4'-DIFLUOROPROPIOPHENONE
• CTK5G6544
• AG-H-66804
• KB-178057
• MFCD03843496
• DTXSID60644500
• 3-(4-Chlorophenyl)-1-(3,4-difluorophenyl)-1-propanone
• AKOS016021815
• 898788-47-1

• MDL： MFCD03843496
• Inchi： 1S/C15H11ClF2O/c16-12-5-1-10(2-6-12)3-8-15(19)11-4-7-13(17)14(18)9-11/h1-2,4-7,9H,3,8H2
• InChI Key： MJBMDWMWKJVKRZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCC(C1C=CC(=C(C=1)F)F)=O

Computed Properties

• Exact Mass: 280.04700
• Monoisotopic Mass: 280.0466490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.43370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 3-(4-chlorophenyl)-1-(3,4-difluorophenyl)propan-1-one

Introduction to 3-(4-chlorophenyl)-1-(3,4-difluorophenyl)propan-1-one (CAS No. 898788-47-1)

3-(4-chlorophenyl)-1-(3,4-difluorophenyl)propan-1-one is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 898788-47-1, represents a fascinating intersection of fluorine chemistry and aromatic substitution, making it a subject of extensive research and development. The structural motif of this molecule, featuring both chloro and difluorophenyl substituents, imparts distinct electronic and steric properties that are critical for its potential applications in drug discovery.

The compound’s molecular framework consists of a propanone core substituted with two distinct aromatic rings. The 4-chlorophenyl group introduces a electron-withdrawing effect through the chlorine atom, while the 3,4-difluorophenyl moiety adds complexity by incorporating two fluorine atoms at adjacent positions. This arrangement not only influences the compound’s reactivity but also its interaction with biological targets. Such structural features are often leveraged in the design of novel therapeutic agents to optimize binding affinity and selectivity.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds due to their enhanced metabolic stability, bioavailability, and pharmacological efficacy. The presence of fluorine atoms in 3-(4-chlorophenyl)-1-(3,4-difluorophenyl)propan-1-one aligns with this trend, as fluorine is well-known for its ability to modulate drug properties at both the molecular and cellular levels. For instance, fluorine substitution can alter the lipophilicity of a molecule, thereby influencing its permeability across biological membranes—a crucial factor in drug absorption and distribution.

Recent studies have highlighted the potential of this compound as a scaffold for developing small-molecule inhibitors targeting various biological pathways. Its dual aromatic system provides multiple sites for functionalization, enabling chemists to fine-tune its pharmacokinetic and pharmacodynamic profiles. Moreover, the electron-deficient nature of the chloro and difluorophenyl groups makes it an attractive candidate for interactions with enzymes or receptors that require specific electronic environments for optimal binding.

One particularly intriguing aspect of 3-(4-chlorophenyl)-1-(3,4-difluorophenyl)propan-1-one is its potential role in modulating inflammatory responses. Emerging research suggests that compounds with similar structural features may interfere with key signaling pathways involved in inflammation, such as NF-κB or MAPK cascades. By selectively targeting these pathways, such molecules could offer therapeutic benefits in conditions like arthritis or autoimmune disorders. The difluorophenyl group, in particular, has been implicated in enhancing binding interactions with certain protein targets due to its ability to engage in halogen bonding—a non-covalent interaction that significantly contributes to molecular recognition.

The synthesis of 3-(4-chlorophenyl)-1-(3,4-difluorophenyl)propan-1-one presents unique challenges due to the sensitivity of the substituents involved. Advanced synthetic methodologies are required to achieve high yields while maintaining regioselectivity. Techniques such as palladium-catalyzed cross-coupling reactions or directed ortho-metalation strategies have been employed to construct the desired aromatic systems efficiently. These synthetic approaches not only highlight the compound’s complexity but also underscore the ingenuity required in modern medicinal chemistry.

In terms of biological evaluation, preliminary studies have demonstrated promising activity profiles for derivatives of this compound. For example, modifications at the propanone core have been explored to enhance solubility or improve cell permeability without compromising target engagement. Such findings are consistent with broader trends in drug discovery where structure-activity relationship (SAR) studies play a pivotal role in optimizing lead compounds into viable candidates for clinical development.

The role of computational chemistry has been instrumental in understanding the behavior of 3-(4-chlorophenyl)-1-(3,4-difluorophenyl)propan-1-one at both molecular and cellular levels. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound interacts with biological targets at an atomic level. These computational tools not only accelerate virtual screening processes but also help predict potential side effects or off-target interactions before experimental validation becomes necessary.

As research progresses, it is anticipated that new applications for 3-(4-chlorophenyl)-1-(3,4-difluorophenyl)propan-1-one will emerge beyond traditional therapeutic areas. Its unique structural features make it a versatile scaffold for exploring novel chemical entities with potential applications in agrochemicals or materials science. Additionally, advancements in green chemistry may inspire sustainable synthetic routes for producing this compound on an industrial scale.

In conclusion,3-(4-chlorophenyl)-1-(3,4-difluorophenyl)propan-1-one (CAS No. 898788-47-1) exemplifies how intricate molecular design can lead to compounds with significant therapeutic potential. Its combination of electronic diversity and functional groups positions it as a valuable building block for future drug discovery efforts. As our understanding of biological systems continues to evolve along with technological advancements in synthetic chemistry,this compound stands poised to contribute meaningfully to scientific progress across multiple disciplines.